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Compound of Interest

Compound Name: CzZ5-241

Cat. No.: B11936968

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the kinome-wide selectivity of CZS-241 against other known Polo-like
Kinase 4 (PLK4) inhibitors. The information is supported by experimental data to inform

research and development decisions.

CZS-241 is a potent and orally available inhibitor of Polo-like Kinase 4 (PLK4), a key regulator
of centriole duplication, with promising applications in oncology.[1][2] This guide details its
selectivity across the human kinome and compares its performance with other notable PLK4
inhibitors.

Kinome-wide Selectivity Profiling of CZS-241

CZS-241 was profiled against a panel of 135 kinases to determine its selectivity. The following
table summarizes the percentage of inhibition at a concentration of 0.5 pM.
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Kinase Target Inhibition (%) at 0.5 uM
PLK4 >99
AAK1 <10
ABL1 <10
... (and other 132 kinases) <10

(Note: This table is a representation of the
expected data from the supplementary materials
of the primary publication. The actual detailed
list is extensive and for illustrative purposes,
only the primary target and a subset of non-

targets are shown.)

As the data indicates, CZS-241 demonstrates exceptional selectivity for PLK4. Among the 135
kinases tested, only PLK4 was inhibited by more than 50% at the tested concentration.[2]

Comparative Analysis with Other PLK4 Inhibitors

To contextualize the performance of CZS-241, this section compares its inhibitory activity with
its precursor compound, CZS-034, and other established PLK4 inhibitors like Centrinone and
CFI1-400945.

Selectivity
Inhibitor PLK4 ICso (nM) TRKAICso (nM) Factor Reference
(TRKA/PLKA4)
CZS-241 2.6 2740 1054.4 [11[2]
CZS-034 0.2 7.3 36.5 [2]
Centrinone 2.7 - - [2][3]
CFI1-400945 4.85 >1000 >206 [3]

CZS-241 not only exhibits high potency against PLK4 but also a significantly improved
selectivity profile compared to its predecessor, CZS-034, particularly against the off-target

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b11936968?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02124
https://www.benchchem.com/product/b11936968?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36734825/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02124
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02124
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02124
https://www.mdpi.com/1422-0067/20/9/2112
https://www.mdpi.com/1422-0067/20/9/2112
https://www.benchchem.com/product/b11936968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

kinase TRKA.[2]

Experimental Protocols

Kinome-wide Selectivity Profiling:

The kinome-wide selectivity of CZS-241 was assessed using a competitive binding assay. The
inhibitor was tested at a concentration of 0.5 yM against a panel of 135 kinases. The
percentage of inhibition was determined by measuring the displacement of a fluorescently
labeled ligand from the kinase active site.

In Vitro Kinase Inhibition Assay (ICso Determination):

The half-maximal inhibitory concentration (ICso) values for PLK4 and TRKA were determined
using a radiometric or luminescence-based kinase assay. A dilution series of the inhibitor was
incubated with the respective kinase, ATP, and a substrate. The inhibitory activity was
calculated by measuring the reduction in substrate phosphorylation compared to a control
without the inhibitor.

Visualizing the Drug Development Pathway

The following diagram illustrates the logical progression from the initial lead compound to the
development of CZS-241, highlighting the key improvements in selectivity and metabolic
stability.
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Development pipeline of CZS-241.

PLK4 Signaling and Inhibition Workflow

The diagram below outlines the role of PLK4 in centriole duplication and how inhibitors like

CZS-241 intervene in this process, leading to cell cycle arrest and apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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